Cas no 24167-50-8 (4-Cyano-N,N-dimethylbenzamide)

• Product Name: 4-Cyano-N,N-dimethylbenzamide
• CAS No: 24167-50-8
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD07186293
• CID: 240492
• PubChem ID: 16227796
• Update Time: 2025-06-14

4-Cyano-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-cyano-N,N-dimethyl-
• 4-CYANO-N,N-DIMETHYLBENZAMIDE
• 4-Cyan-benzoesaeure-dimethylamid
• 4-cyano-N.N-dimethyl-benzamide
• Benzamide,4-cyano-N,N-dimethyl
• CPSNYKXHMCDALW-UHFFFAOYSA
• N,N-dimethyl-4-cyanobenzamide
• N,N-dimethyl-p-cyanobenzamide
• N,N-Dimethyl-p-cyanobenzoesaeureamid
• NCC6H4CONMe2
• CPSNYKXHMCDALW-UHFFFAOYSA-N
• J-015378
• DTXSID10585454
• MFCD07186293
• EN300-27021
• ZAA16750
• SCHEMBL10933810
• AS-31080
• Z32014551
• 4-Cyano-N,N-dimethyl-benzamide
• AKOS000198374
• CPSNYKXHMCDALW-UHFFFAOYSA-
• InChI=1/C10H10N2O/c1-12(2)10(13)9-5-3-8(7-11)4-6-9/h3-6H,1-2H3
• 24167-50-8
• LCZC2862
• 4-Cyano-N,N-dimethylbenzamide

• MDL： MFCD07186293
• Inchi： 1S/C10H10N2O/c1-12(2)10(13)9-5-3-8(7-11)4-6-9/h3-6H,1-2H3
• InChI Key： CPSNYKXHMCDALW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)N(C)C

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 1.26008

Additional information on 4-Cyano-N,N-dimethylbenzamide

Recent Advances in the Study of 4-Cyano-N,N-dimethylbenzamide (CAS: 24167-50-8)

4-Cyano-N,N-dimethylbenzamide (CAS: 24167-50-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential industrial applications.

One of the key areas of investigation has been the role of 4-Cyano-N,N-dimethylbenzamide in the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, such as EGFR and VEGFR. These findings suggest that 4-Cyano-N,N-dimethylbenzamide could serve as a valuable scaffold for the design of next-generation kinase inhibitors.

In addition to its potential in kinase inhibition, 4-Cyano-N,N-dimethylbenzamide has also been studied for its role in modulating protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets in drug discovery, and small molecules that can disrupt or stabilize these interactions hold great therapeutic potential. Recent research has identified several derivatives of 4-Cyano-N,N-dimethylbenzamide that exhibit selective binding to specific protein interfaces, opening new avenues for the development of PPI modulators.

Another notable area of research involves the use of 4-Cyano-N,N-dimethylbenzamide in the synthesis of fluorescent probes. These probes are essential tools for studying biological processes at the molecular level. Recent advancements have shown that derivatives of this compound can be engineered to exhibit high fluorescence quantum yields and excellent photostability, making them suitable for long-term imaging studies in live cells and tissues.

From a chemical perspective, recent studies have focused on optimizing the synthetic routes for 4-Cyano-N,N-dimethylbenzamide and its derivatives. Novel catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency and scalability of its production. These advancements are critical for ensuring the compound's availability for both research and industrial applications.

In conclusion, 4-Cyano-N,N-dimethylbenzamide (CAS: 24167-50-8) continues to be a compound of high interest in chemical biology and pharmaceutical research. Its versatility as a building block for drug discovery, its potential in modulating biological targets, and its utility in the development of advanced research tools underscore its importance in the field. Future research is expected to further explore its applications, particularly in the context of personalized medicine and targeted therapies.